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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,5-Dimethoxybenzoic Acid. It is intended to be a valuable resource for

researchers, scientists, and professionals in the field of drug development. This document

details the compound's key characteristics, supported by experimental protocols and spectral

data analysis. Furthermore, it explores its known chemical reactivity and biological activities,

presenting this information through structured data and visual diagrams to facilitate

understanding and application in a research and development context.

Introduction
3,5-Dimethoxybenzoic acid, a substituted aromatic carboxylic acid, serves as a versatile

building block in organic synthesis.[1] Its molecular structure, featuring a benzene ring with two

methoxy groups and a carboxylic acid functionality, imparts a unique combination of reactivity

and physical properties that make it a valuable intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other fine chemicals.[2] This guide aims to provide an in-

depth technical summary of its core physical and chemical properties, detailed experimental
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methodologies for their determination, and an exploration of its known chemical and biological

activities.

Physical Properties
The physical properties of 3,5-Dimethoxybenzoic Acid are critical for its handling, formulation,

and application in various experimental and industrial settings. A summary of its key physical

data is presented in the tables below.

General and Molecular Properties
Property Value Reference

CAS Number 1132-21-4 [1]

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

Appearance
White to off-white crystalline

powder
[3]

IUPAC Name 3,5-dimethoxybenzoic acid [1]

Thermodynamic and Solubility Properties
Property Value Reference

Melting Point 182-185 °C [4]

Boiling Point 275.56 °C (rough estimate) [5]

pKa 3.96 [5]

Solubility
Insoluble in water; Soluble in

ethanol and ether.
[4]

Chemical Properties and Reactivity
The chemical behavior of 3,5-Dimethoxybenzoic Acid is dictated by its functional groups: the

carboxylic acid and the two methoxy groups on the aromatic ring.
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The carboxylic acid group allows for typical reactions such as esterification, amidation, and

reduction to the corresponding alcohol. The presence of the electron-donating methoxy groups

activates the aromatic ring, though their meta-positioning to each other and the carboxylic acid

group influences the regioselectivity of electrophilic aromatic substitution reactions.

Known chemical transformations involving 3,5-Dimethoxybenzoic Acid include its use as a

reactant in the synthesis of 5,7-Dimethoxy-3,4-diphenylisocoumarin and Biotin dimedone. It

can also act as a ligand in the formation of lanthanide complexes.

Spectral Data Analysis
Spectroscopic data is fundamental for the structural confirmation of 3,5-Dimethoxybenzoic
Acid.

¹H NMR Spectroscopy
A proton NMR spectrum of 3,5-Dimethoxybenzoic Acid would exhibit distinct signals

corresponding to the aromatic protons and the methoxy group protons. The aromatic protons at

positions 2, 4, and 6 would likely appear as distinct signals in the aromatic region of the

spectrum, with their chemical shifts influenced by the methoxy and carboxylic acid groups. The

six protons of the two equivalent methoxy groups would present as a sharp singlet.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Key

expected signals would include those for the carboxyl carbon, the aromatic carbons attached to

the methoxy groups, the other aromatic carbons, and the methoxy carbons.

Infrared (IR) Spectroscopy
The IR spectrum of 3,5-Dimethoxybenzoic Acid is characterized by absorption bands typical

of its functional groups. A broad O-H stretch from the carboxylic acid's hydrogen-bonded dimer

would be expected in the region of 2500-3300 cm⁻¹. A strong C=O stretching vibration for the

carboxylic acid would appear around 1700 cm⁻¹. C-O stretching vibrations for the methoxy and

carboxylic acid groups would be observed in the 1320-1210 cm⁻¹ region. Aromatic C-H and

C=C stretching bands would also be present.[6]
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UV-Vis Spectroscopy
The UV-Vis spectrum in an acidic mobile phase would show absorption maxima characteristic

of the substituted benzene chromophore. For comparison, the related 3,5-dihydroxybenzoic

acid shows absorption maxima at 208 nm, 250 nm, and 308 nm.[7]

Experimental Protocols
The following sections detail generalized experimental procedures for the determination of key

physical properties and a common synthetic route.

Synthesis of 3,5-Dimethoxybenzoic Acid
A common laboratory synthesis involves the methylation of 3,5-dihydroxybenzoic acid.

Materials: 3,5-dihydroxybenzoic acid, acetone, potassium carbonate, dimethyl sulfate, 30%

sodium hydroxide solution, concentrated hydrochloric acid.

Procedure:

Dissolve 3,5-dihydroxybenzoic acid in acetone in a round-bottom flask.

Add potassium carbonate to the solution at room temperature.

Add dimethyl sulfate dropwise to the mixture.

Heat the reaction mixture to 55 °C and allow it to reflux overnight.

After the reaction is complete, concentrate the mixture under reduced pressure to remove

the acetone.

Add water to the residue, followed by the addition of 30% sodium hydroxide solution to

adjust the pH to 14.

Heat the mixture at 75 °C for 4 hours to ensure complete hydrolysis of any ester

intermediates.

Cool the reaction mixture to room temperature.
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Acidify the solution with concentrated hydrochloric acid to a pH of approximately 6, which

will precipitate the product.

Filter the white solid, wash with water, and dry to obtain 3,5-Dimethoxybenzoic Acid.

Synthesis of 3,5-Dimethoxybenzoic Acid

Reactants

Process Product

3,5-Dihydroxybenzoic Acid

MethylationDimethyl Sulfate

Potassium Carbonate

Base in Acetone
HydrolysisCrude Product AcidificationHydrolyzed Intermediate 3,5-Dimethoxybenzoic AcidPrecipitation

General Antifungal Mechanism of Benzoic Acid Derivatives
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Proposed Anti-Adipogenic Effects of Methoxy-Substituted Benzoic Acids

Methoxy-Substituted Benzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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